3,5-Dimethyl-4-((methylthio)methyl)isoxazole

• IUPAC Name: 3,5-dimethyl-4-(methylsulfanylmethyl)-1,2-oxazole
• InChI: InChI=1S/C7H11NOS/c1-5-7(4-10-3)6(2)9-8-5/h4H2,1-3H3
• InChI Key: ORABKOGQOWLYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSC
• Molecular Formula: C7H11NOS
• DSSTOX Substance ID: DTXSID00363001
• Molecular Weight: 157.24 g/mol
• CAS RN: 62679-06-5

Description

3,5-Dimethyl-4-((methylthio)methyl)isoxazole is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs. Isoxazole derivatives have significant importance in the field of drug discovery.

Synthesis Analysis

The synthesis of isoxazole derivatives often involves metal-free synthetic routes. In 2019, a synthetic method for novel 3,5-disubstituted isoxazole scaffolds was introduced, which can be used as a possible anti-Parkinson agent.

Molecular Structure Analysis

The molecular formula of 3,5-Dimethyl-4-((methylthio)methyl)isoxazole is C7H11NOS. Isoxazole is a five-membered heterocyclic moiety.

Scientific Research Applications

• Anticancer Agents : Isoxazole derivatives have shown promise as cytotoxic agents. .

Organic Synthesis and Chemical Reactions

The compound’s unique structure makes it valuable in synthetic chemistry:

• Oxidative Conversion : Researchers have used 3,5-dimethyl-4-(methylsulfanylmethyl)-1,2-oxazole as a starting material for synthesizing other compounds. .

Coordination Chemistry and Crystallography

The crystal structures of related compounds provide insights into their coordination behavior:

• Copper Complexes : Interaction of 3,5-dimethyl-[4-(methoxy)-2-pyridinyl]-methylthio-4,6-dimethyl-pyrimidine with CuCl2·2H2O in methanol yields a square-planar copper (II) complex. .

Biological Studies and Cellular Effects

Researchers examine the effects of these compounds on biological systems:

• .

Safety and Hazards

3,5-Dimethyl-4-isoxazolecarbaldehyde, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Mechanism of Action

Mode of Action

Isoxazoles are generally synthesized through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole . This reaction is known to occur via a concerted pathway .

Biochemical Pathways

Isoxazoles are known to be involved in various biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .

Result of Action

Isoxazoles are known to exhibit various biological activities, suggesting they may have diverse molecular and cellular effects .

Action Environment

The synthesis of isoxazoles generally avoids the requirement of inert gas, cryogenics, as well as toxic metal contamination, making them useful for the generation of diverse molecular architectures .